Cas no 1804573-37-2 (4-Amino-3-cyano-5-fluoro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-3-cyano-5-fluoro-2-(trifluoromethoxy)pyridine
• CAS No: 1804573-37-2
• MF: C₇H₃F₄N₃O
• MW: 221.111834764481
• CID: 4911255
• Update Time: 2025-07-21

4-Amino-3-cyano-5-fluoro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-cyano-5-fluoro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F4N3O/c8-4-2-14-6(15-7(9,10)11)3(1-12)5(4)13/h2H,(H2,13,14)
• InChI Key： ZUNDLTARCSPNRO-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(C#N)=C1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 273
• XLogP3: 2.1
• Topological Polar Surface Area: 71.9

Additional information on 4-Amino-3-cyano-5-fluoro-2-(trifluoromethoxy)pyridine

Introduction to 4-Amino-3-cyano-5-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1804573-37-2) in Modern Chemical and Pharmaceutical Research

4-Amino-3-cyano-5-fluoro-2-(trifluoromethoxy)pyridine, identified by its CAS number 1804573-37-2, is a highly specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the pyridine class, a structural motif renowned for its broad utility in drug discovery due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The presence of multiple functional groups, including an amino group, a cyano group, a fluoro substituent, and a trifluoromethoxy group, endows this molecule with unique chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The structural features of 4-amino-3-cyano-5-fluoro-2-(trifluoromethoxy)pyridine contribute to its versatility in synthetic chemistry. The amino group serves as a potential site for further derivatization, allowing for the introduction of additional pharmacophores or modifications that can enhance binding affinity and selectivity. The cyano group introduces a polar electron-withdrawing effect, which can influence the compound's solubility and metabolic stability. The fluoro substituent, on the other hand, is well-documented for its ability to modulate drug properties such as bioavailability, metabolic clearance, and receptor binding affinity. Finally, the trifluoromethoxy group provides additional lipophilicity and electronic modulation, making it an attractive feature for optimizing pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. 4-Amino-3-cyano-5-fluoro-2-(trifluoromethoxy)pyridine has emerged as a promising intermediate in the synthesis of compounds with potential therapeutic activity. For instance, studies have demonstrated its utility in generating kinase inhibitors, where the pyridine core serves as a key pharmacophore for binding to ATP-binding pockets. The fluorinated and trifluoromethoxy groups play a crucial role in optimizing interactions with these targets, thereby enhancing the compound's efficacy.

One of the most compelling aspects of 4-amino-3-cyano-5-fluoro-2-(trifluoromethoxy)pyridine is its role in the development of next-generation antiviral agents. The increasing prevalence of resistant viral strains has necessitated the discovery of novel chemotypes with improved activity profiles. Pyridine derivatives have shown promise in this context, particularly due to their ability to disrupt viral replication machinery. Researchers have leveraged the structural diversity of 4-amino-3-cyano-5-fluoro-2-(trifluoromethoxy)pyridine to design molecules that inhibit viral proteases and polymerases. The electron-withdrawing nature of the cyano and fluoro groups enhances binding interactions with these enzymes, leading to potent antiviral effects.

The synthesis of 4-amino-3-cyano-5-fluoro-2-(trifluoromethoxy)pyridine presents unique challenges due to the complexity of its functional groups. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have enabled efficient construction of the pyridine core while maintaining high regioselectivity. These advancements not only streamline the synthesis process but also allow for rapid exploration of structural analogs, facilitating high-throughput screening and lead optimization.

In addition to its applications in drug discovery, 4-amino-3-cyano-5-fluoro-2-(trifluoromethoxy)pyridine has found utility in materials science and agrochemical research. Its unique electronic properties make it a candidate for developing organic semiconductors and optoelectronic materials. Furthermore, modifications based on this scaffold have led to the discovery of novel agrochemicals with enhanced efficacy against pests and pathogens while maintaining environmental safety.

The future prospects for 4-amino-3-cyano-5-fluoro-2-(trifluoromethoxy)pyridine are vast and multifaceted. As our understanding of biological pathways continues to evolve, so too will our ability to harness this compound's potential. Emerging technologies such as computational chemistry and artificial intelligence are expected to play pivotal roles in identifying new applications and optimizing existing ones. By leveraging these tools alongside traditional experimental approaches, researchers can accelerate the discovery process and bring innovative solutions to bear on some of society's most pressing challenges.